Cas no 6367-70-0 (L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI))
6367-70-0 structure
Product Name:L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI)
CAS No:6367-70-0
MF:C6H15ClN2O2S
MW:214.713499307632
CID:521054
PubChem ID:22854
Update Time:2025-04-19
L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI)
- 5-(2-aminoethyl)homocysteine
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- Inchi: 1S/C6H14N2O2S.ClH/c7-2-4-11-3-1-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m1./s1
- InChI Key: LOFVOIGYXQLCIM-NUBCRITNSA-N
- SMILES: [Cl-].S(CC[NH3+])CC[C@H](C(=O)O)N
Computed Properties
- Exact Mass: 198.937
- Monoisotopic Mass: 214.0542766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 121
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 81.57
L-Homocysteine,S-(2-aminoethyl)-, monohydrochloride (9CI) Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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